N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-(2-ethylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-2-18-11-9-10-16-22(18)26-24(28)21-17-25-27(20-14-7-4-8-15-20)23(21)19-12-5-3-6-13-19/h3-17H,2H2,1H3,(H,26,28)
• InChI Key: RNQMCTWSCNSJSG-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as EPDC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPDC belongs to the class of pyrazole derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is not fully understood, but it has been proposed that N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may also act by modulating the activity of various signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of COX-2 activity, the reduction of pro-inflammatory cytokine production, and the induction of apoptosis in cancer cells. N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been found to exhibit analgesic properties and reduce pain in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its potential therapeutic applications, including anti-inflammatory, analgesic, and anticancer properties. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide include further investigation of its mechanism of action, potential side effects, and optimization of its therapeutic properties. N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may also be explored as a potential drug candidate for the treatment of various diseases, including cancer and inflammatory disorders. Additionally, the development of new synthesis methods for N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide may improve its availability and accessibility for scientific research.

Synthesis Methods

N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be synthesized using a variety of methods, including the reaction of 2-ethylbenzaldehyde with phenylhydrazine to form 2-ethylphenylhydrazine, followed by reaction with diphenylacetonitrile in the presence of a catalyst to form N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. Another method involves the reaction of 2-ethylphenylhydrazine with diphenylacetonitrile in the presence of a base to form N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been found to exhibit a range of potential therapeutic applications, including anti-inflammatory, analgesic, and anticancer properties. Studies have shown that N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. N-(2-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been found to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cell lines.